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Compound Name: Phenylcyclohexane

Cat. No.: B048628 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and experimental setups for the catalytic

hydrogenation of biphenyl, a process of significant interest in reducing the toxicity of aromatic

compounds and synthesizing valuable chemical intermediates. The protocols are based on

established research and offer guidance on achieving high conversion and selectivity for the

desired hydrogenation products, namely cyclohexylbenzene (CHB) and bicyclohexyl (BCH).

Introduction
Biphenyl, a common aromatic hydrocarbon found in coal tar, crude oil, and natural gas, poses

notable toxic effects.[1] Its hydrogenation is a critical process for converting it into higher-value

and less toxic products such as cyclohexylbenzene (CHB) and bicyclohexyl (BCH).[1][2] CHB

is a valuable intermediate in the production of phenol and cyclohexanone, and also serves as

an electrolyte additive in lithium-ion batteries.[2][3] Bicyclohexyl is considered a potential liquid

organic hydrogen carrier (LOHC) for hydrogen storage applications.[4] The selective

hydrogenation of biphenyl can be controlled to favor the formation of either CHB or BCH by

carefully selecting the catalyst and reaction conditions.

Reaction Pathways
The catalytic hydrogenation of biphenyl is a consecutive reaction. In the first step, one of the

aromatic rings of biphenyl is hydrogenated to form cyclohexylbenzene (CHB). In the second
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step, the remaining aromatic ring of CHB is hydrogenated to yield bicyclohexyl (BCH).[5] The

rate-limiting step is typically the hydrogenation of cyclohexylbenzene to bicyclohexyl.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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